Cas no 152842-93-8 (2-(Allyloxy)-5-chlorobenzenecarbaldehyde)

• Product Name: 2-(Allyloxy)-5-chlorobenzenecarbaldehyde
• CAS No: 152842-93-8
• MF: C₁₀H₉ClO₂
• MW: 196.630262136459
• MDL: MFCD03946381
• CID: 876013
• Update Time: 2026-04-29

2-(Allyloxy)-5-chlorobenzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Allyloxy)-5-chlorobenzaldehyde
• 2-(Allyloxy)-5-chlorobenzenecarbaldehyde
• 5-chloro-2-(prop-2-en-1-yloxy)benzaldehyde
• 5-chloro-2-prop-2-enoxybenzaldehyde
• 2-allyloxy-5-chloro-benzaldehyde
• 5-chloro-2-prop-2-enyloxybenzaldehyde
• 5-chloro-O-allylsalicylaldehyde
• allyloxychlorobenzenecarbaldehyde
• ASISCHEM V46518
• CHEMBRDG-BB 4021966
• 2-(allyloxy)-5-chlorobenzaldehyde(SALTDATA: FREE)

• MDL： MFCD03946381
• Inchi： InChI=1S/C10H9ClO2/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h2-4,6-7H,1,5H2
• InChI Key： GWIGVDNGOWNOJL-UHFFFAOYSA-N
• SMILES： C=CCOC1=CC=C(C=C1C=O)Cl

Computed Properties

• Exact Mass: 196.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.30000
• LogP: 2.71730

2-(Allyloxy)-5-chlorobenzenecarbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Allyloxy)-5-chlorobenzenecarbaldehyde

Recent Advances in the Study of 2-(Allyloxy)-5-chlorobenzenecarbaldehyde (CAS: 152842-93-8) in Chemical Biology and Pharmaceutical Research

2-(Allyloxy)-5-chlorobenzenecarbaldehyde (CAS: 152842-93-8) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including an allyloxy group and a chlorobenzene moiety, has been explored for its reactivity and biological activity. Recent studies have focused on its role as a versatile intermediate in the synthesis of more complex molecules, as well as its potential pharmacological properties.

One of the key areas of research involving 2-(Allyloxy)-5-chlorobenzenecarbaldehyde is its use in the development of novel small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate the binding affinity and selectivity of these derivatives, highlighting the compound's potential as a scaffold for anti-inflammatory drug development.

In addition to its pharmacological applications, 2-(Allyloxy)-5-chlorobenzenecarbaldehyde has also been investigated for its utility in chemical biology. A recent preprint on bioRxiv detailed its use as a probe for studying protein-ligand interactions. The researchers functionalized the compound with a fluorescent tag, enabling real-time visualization of its binding to target proteins. This approach provides a valuable tool for understanding the mechanistic basis of ligand-receptor interactions and could facilitate the discovery of new therapeutic targets.

Another notable advancement is the optimization of synthetic routes for 2-(Allyloxy)-5-chlorobenzenecarbaldehyde. A 2022 paper in Organic Process Research & Development reported a scalable and cost-effective method for its production, emphasizing green chemistry principles. The improved synthetic protocol not only enhances the accessibility of this compound for research purposes but also reduces environmental impact, aligning with the growing emphasis on sustainable practices in chemical synthesis.

Despite these promising developments, challenges remain in fully elucidating the biological effects and safety profile of 2-(Allyloxy)-5-chlorobenzenecarbaldehyde. Ongoing studies are exploring its pharmacokinetics and toxicology to ensure its suitability for further drug development. Preliminary results from animal models suggest that the compound has a favorable bioavailability profile, but additional data are needed to confirm its therapeutic potential.

In conclusion, 2-(Allyloxy)-5-chlorobenzenecarbaldehyde (CAS: 152842-93-8) represents a compelling area of research in chemical biology and pharmaceutical science. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility, while recent advancements in its application and synthesis highlight its growing importance. Future research will likely focus on expanding its utility in drug discovery and further optimizing its properties for clinical translation.